Cas no 1001500-13-5 (4-amino-1-ethyl-N-(furan-2-yl)methyl-1H-pyrazole-3-carboxamide)

• Product Name: 4-amino-1-ethyl-N-(furan-2-yl)methyl-1H-pyrazole-3-carboxamide
• CAS No: 1001500-13-5
• MF: C₁₁H₁₄N₄O₂
• MW: 234.254461765289
• MDL: MFCD04969187
• CID: 3059145
• PubChem ID: 7017495
• Update Time: 2025-06-06

4-amino-1-ethyl-N-(furan-2-yl)methyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-1-ethyl-1 H -pyrazole-3-carboxylic acid (furan-2-ylmethyl)-amide
• 4-amino-1-ethyl-N-(furan-2-yl)methyl-1H-pyrazole-3-carboxamide
• EN300-229376
• 4-AMINO-1-ETHYL-N~3~-(2-FURYLMETHYL)-1H-PYRAZOLE-3-CARBOXAMIDE
• CS-0298348
• 4-amino-1-ethyl-1h-pyrazole-3-carboxylic acid(furan-2-ylmethyl)-amide
• 4-amino-1-ethyl-N-(furan-2-ylmethyl)-1H-pyrazole-3-carboxamide
• 4-amino-1-ethyl-N-(furan-2-ylmethyl)pyrazole-3-carboxamide
• 4-AMINO-1-ETHYL-N-(2-FURYLMETHYL)-1H-PYRAZOLE-3-CARBOXAMIDE
• 4-Amino-1-ethyl-1H-pyrazole-3-carboxylic acid (furan-2-ylmethyl)-amide
• AKOS000309373
• 1001500-13-5
• BBL038970
• 4-Amino-1-ethyl-N-[(furan-2-yl)methyl]-1H-pyrazole-3-carboxamide
• STK312798

• MDL： MFCD04969187
• Inchi： 1S/C11H14N4O2/c1-2-15-7-9(12)10(14-15)11(16)13-6-8-4-3-5-17-8/h3-5,7H,2,6,12H2,1H3,(H,13,16)
• InChI Key： RWQNMBQTHNALHB-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CNC(C1C(=CN(CC)N=1)N)=O

Computed Properties

• Exact Mass: 234.11167570Da
• Monoisotopic Mass: 234.11167570Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 86.1Ų